(5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate

• IUPAC Name: [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(2-methylphenoxy)acetate
• InChI: InChI=1S/C20H17NO6/c1-13-4-2-3-5-16(13)23-11-20(22)24-10-15-9-18(27-21-15)14-6-7-17-19(8-14)26-12-25-17/h2-9H,10-12H2,1H3
• InChI Key: SBMVUPHLLKSFPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)OCC2=NOC(=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H17NO6
• Molecular Weight: 367.4 g/mol

Description

(5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is synthesized using a specific method that involves several steps, and it has been found to have a mechanism of action that makes it useful in various biochemical and physiological experiments.

Mechanism of Action

Target of Action

It is known that compounds with similar structures, such as benzo[d][1,3]dioxol-5-yl-indoles, have been evaluated for their anticancer activity against various cancer cell lines .

Mode of Action

It is known that similar compounds have been synthesized via a pd-catalyzed c-n cross-coupling .

Biochemical Pathways

It is known that similar compounds have been evaluated for their anticancer activity, suggesting that they may affect pathways related to cell proliferation and apoptosis .

Result of Action

It is known that similar compounds have shown good selectivity between cancer cells and normal cells .

Action Environment

It is known that similar compounds have been evaluated for their anticancer activity, suggesting that they may be influenced by the tumor microenvironment .

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate in lab experiments is its ability to inhibit specific enzymes and proteins. This allows researchers to study the effects of these changes on various biological processes. However, one limitation of using this compound is that it may not be effective in all systems and may have different effects depending on the specific system being studied.

Future Directions

There are several future directions for research involving (5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate. One potential direction is to study its effects on specific disease models, such as Alzheimer's disease or cancer. Another potential direction is to investigate its potential as a therapeutic agent for these diseases. Additionally, further research could be done to better understand its mechanism of action and to develop more effective synthesis methods for this compound.
Conclusion:
In conclusion, (5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate is a chemical compound that has potential applications in various scientific research fields. Its synthesis method is reliable and efficient, and its mechanism of action allows it to be used as a tool in various assays and experiments. While it has several advantages for lab experiments, it also has limitations and may not be effective in all systems. Future research directions include studying its effects on specific disease models and investigating its potential as a therapeutic agent.

Scientific Research Applications

(5-(Benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(o-tolyloxy)acetate has a wide range of potential applications in scientific research. It has been found to be useful in studying various biological processes, including cell signaling, protein expression, and enzyme activity. It has also been used in studies on neurodegenerative diseases, cancer, and inflammation. This compound can be used as a tool in various assays and experiments to help researchers better understand the underlying mechanisms of these processes.